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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current toxicological knowledge
of 3-Methoxybutan-1-ol (CAS No. 2517-43-3). The information is compiled from publicly
available safety data sheets, regulatory databases, and scientific literature. This document is
intended to serve as a resource for researchers, scientists, and professionals in drug
development who may be working with or evaluating this solvent.

Executive Summary

3-Methoxybutan-1-ol is a colorless, neutral liquid with a mild odor, primarily used as a solvent
in various industrial applications, including coatings, inks, and adhesives. Based on the
available data, 3-Methoxybutan-1-ol exhibits low acute toxicity. It is not classified as a skin
irritant, but some sources suggest it may cause mild and transient eye irritation. There is no
evidence to suggest that 3-Methoxybutan-1-ol is carcinogenic or genotoxic. The toxicological
properties have not been fully investigated in all areas, and data on chronic toxicity and
reproductive toxicity are limited in the public domain.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b165606?utm_src=pdf-interest
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

CAS Number 2517-43-3
Molecular Formula C5H1202
Molecular Weight 104.15 g/mol
Appearance Colorless liquid[1]
Boiling Point 161 °C[1]

Flash Point 46 °C to 74 °C[1][2]

Water Solubility

Miscible[1]

Toxicological Data

The following tables summarize the available quantitative toxicological data for 3-

Methoxybutan-1-ol.

oxici

Endpoint Species Route Value Reference

LD50 Rat Oral >2000 mg/kg [31[4]

LC50 Cat Inhalation 6200 mg/m3 [3]
Irritation and Sensitization

Endpoint Species Result Reference

Skin Irritation Rabbit Non-irritant [3]

Eye Irritation -

Non-irritant to mild

[2](3]

irritant

Sensitization -

No information

available

Genetic and Carcinogenic Toxicology

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://hpvchemicals.oecd.org/UI/handler.axd?id=D255FC4A-C80F-4A42-8D1D-C641397B0427
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-1-butanol
https://hpvchemicals.oecd.org/UI/handler.axd?id=D255FC4A-C80F-4A42-8D1D-C641397B0427
https://hpvchemicals.oecd.org/UI/handler.axd?id=D255FC4A-C80F-4A42-8D1D-C641397B0427
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://hpvchemicals.oecd.org/UI/handler.axd?id=D255FC4A-C80F-4A42-8D1D-C641397B0427
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

There is currently no evidence to suggest that 3-Methoxybutan-1-ol is genotoxic or
carcinogenic. No components of this product at levels greater than or equal to 0.1% are
identified as a carcinogen or potential carcinogen by ACGIH, NTP, or OSHA.[3]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 3-Methoxybutan-1-ol are
not extensively available in the public literature. However, references to standardized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD), are often cited in safety data sheets.

Acute Oral Toxicity (OECD Guideline 401)

While the full study report is not publicly available, the LD50 value for oral toxicity in rats was
determined following OECD Guideline 401.[3] A general protocol for this type of study is as
follows:

o Test Animals: Typically, young adult rats of a standard laboratory strain are used.
o Administration: The test substance is administered in a single dose by gavage.
o Dosage: A limit test is often performed at 2000 mg/kg body weight.

» Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days.

» Necropsy: A gross necropsy of all animals is performed at the end of the study.

Skin Irritation (OECD Guideline 404)

The assessment of skin irritation potential in rabbits is generally conducted according to OECD
Guideline 404.

» Test Animals: Healthy young adult albino rabbits are typically used.
o Application: A small amount of the test substance is applied to a shaved patch of skin.

o Exposure: The substance is left in contact with the skin for a defined period, usually 4 hours.
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o Observation: The skin is evaluated for signs of erythema (redness) and edema (swelling) at
specific intervals after patch removal.

Visualizations
General Toxicological Assessment Workflow

The following diagram illustrates a typical workflow for the toxicological assessment of a
chemical substance.
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Caption: A generalized workflow for the toxicological assessment of a chemical.
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Hypothetical Metabolic Pathway

In the absence of specific metabolic data for 3-Methoxybutan-1-ol, a hypothetical pathway can
be proposed based on the metabolism of similar alcohols and ethers. The primary alcohol
group is likely to be oxidized, and the ether linkage may undergo O-dealkylation.
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Caption: A hypothetical metabolic pathway for 3-Methoxybutan-1-ol.

Toxicokinetics

There is a lack of publicly available data on the toxicokinetics (absorption, distribution,
metabolism, and excretion) of 3-Methoxybutan-1-ol.

Conclusion

3-Methoxybutan-1-ol is a solvent with low acute toxicity. While it is not a skin irritant, it may
cause mild eye irritation. The available data do not indicate any concerns for genotoxicity or
carcinogenicity. However, there are significant data gaps, particularly in the areas of chronic
toxicity, reproductive toxicity, and toxicokinetics. For any application where significant human
exposure is anticipated, further toxicological studies would be warranted to fill these data gaps
and perform a more comprehensive risk assessment. Professionals should always consult the
most recent Safety Data Sheet (SDS) and follow appropriate safety protocols when handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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